1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• IUPAC Name: 1-methyl-3-pyridin-3-ylpyrrole-2-carbaldehyde
• InChI: InChI=1S/C11H10N2O/c1-13-6-4-10(11(13)8-14)9-3-2-5-12-7-9/h2-8H,1H3
• InChI Key: HLQIWAULSWXDMT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=C1C=O)C2=CN=CC=C2

Description

1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde (CAS: Not explicitly provided; molecular formula: C₁₁H₁₀N₂O) is a heterocyclic aldehyde featuring a pyrrole core substituted with a methyl group at position 1, a pyridin-3-yl group at position 3, and an aldehyde functional group at position 2 . This compound is structurally distinct due to the direct attachment of the pyridine ring to the pyrrole core, which influences its electronic properties and reactivity.

Preparation Methods

Multi-Component Reaction Approach

• Method Description : The compound can be synthesized via a multi-component reaction involving a Mannich reaction followed by cyclization and oxidative aromatization steps. This approach allows for efficient assembly of the heterocyclic framework under mild conditions with good yields.
• Reaction Conditions : Typically, the reaction involves condensation of suitable amine and aldehyde precursors with active methylene compounds in the presence of acid or base catalysts.
• Advantages : This method is straightforward, allows for structural diversity, and is amenable to scale-up for research purposes.

Sulfonylation and Substitution Strategy (Patent-Based Method)

• Key Intermediate Preparation : A related synthetic strategy for a structurally similar pyrrole aldehyde involves the reaction of a 5-(2-fluorophenyl)-1H-pyrrole-3-formaldehyde with potassium hydroxide in acetonitrile under nitrogen atmosphere to form a sodium pyrrole intermediate.
• Substitution Step : This intermediate is then reacted with pyridine-3-sulfonyl chloride at controlled temperatures (30 ± 2 °C) for 0.5 to 1.5 hours to introduce the pyridin-3-ylsulfonyl group.
• Purification : The crude product undergoes solvent removal, decolorization with activated carbon, crystallization in a mixed solvent (ethyl acetate and n-hexane), and final recrystallization from methanol to yield a purified compound.
• Reaction Parameters :

Step	Parameter	Range/Value
Base granularity	Potassium hydroxide powder	>100 mesh
Molar ratio (compound:KOH:pyridine-3-sulfonyl chloride)	1:1.5–3.5:1.5–3.5
Solvent mass ratio (compound:acetonitrile)	1:15–30
Salifying reaction temp	10–20 °C
Salifying reaction time	1–2 hours
Substitution reaction temp	30 ± 2 °C
Substitution reaction time	0.5–1.5 hours
Decolorizing temp	60–75 °C
Crystallization temp	0–5 °C
Heat preservation time	1–2 hours
Recrystallization solvent	Methanol
Recrystallization temp	50–65 °C
Recrystallization time	15–30 minutes (dissolution)

• Outcome : This method ensures high purity by effectively removing unreacted starting materials and structurally similar impurities, producing a compound suitable for further pharmaceutical applications.

Methylation and Functional Group Manipulation

• Methylation : Methylation of the pyrrole nitrogen can be achieved using sodium hydride and methyl iodide under controlled conditions, yielding the N-methylated pyrrole.
• Formylation : Introduction of the formyl group at the 2-position of the pyrrole ring can be performed via Duff reaction or other electrophilic formylation techniques.
• Protecting Group Strategies : In some syntheses, the pyrrole nitrogen is protected (e.g., tosylation) to facilitate selective functionalization such as Suzuki coupling or nitration, followed by deprotection to yield the target compound.
• Catalytic and Oxidative Steps : Oxidation of intermediate alcohols or other functional groups is carried out using reagents like manganese dioxide or other mild oxidants to achieve the aldehyde functionality.

Comparative Table of Key Synthetic Parameters

Preparation Method	Key Reagents	Reaction Type	Temperature Range	Yield/Outcome	Notes
Multi-component Mannich reaction	Amines, aldehydes, active methylene compounds	Condensation, cyclization	Mild (room temp to 60 °C)	Good yields	Efficient, mild conditions, scalable
Sulfonylation with pyridine-3-sulfonyl chloride	Potassium hydroxide, acetonitrile, pyridine-3-sulfonyl chloride	Base-mediated substitution	10–30 °C	High purity product	Requires careful purification steps
Methylation and formylation	NaH, MeI, electrophilic formylating agents	Alkylation, electrophilic substitution	0–65 °C	Moderate to good yields	Protecting groups used for regioselectivity

Research Findings and Practical Considerations

• The sulfonylation and substitution approach provides a robust route for preparing high-purity derivatives of pyrrole aldehydes, critical for pharmaceutical intermediates. The use of nitrogen atmosphere and controlled temperature ensures minimal side reactions and degradation.
• Multi-component reactions offer versatility for synthesizing diverse analogs and allow rapid library generation for biological screening.
• Protecting group strategies are essential when multiple reactive sites exist to direct functionalization selectively.
• The purification steps involving activated carbon decolorization, crystallization in mixed solvents, and recrystallization in methanol are critical to remove closely related impurities, ensuring product quality suitable for medicinal chemistry applications.
• The aldehyde group’s reactivity necessitates mild conditions to avoid polymerization or side reactions, especially during oxidation and formylation steps.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The pyridinyl group can undergo electrophilic substitution reactions, where electrophiles replace hydrogen atoms on the pyridine ring.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, and other strong oxidizing agents.

Reduction: NaBH4, LiAlH4, and other reducing agents.

Substitution: Electrophiles such as halogens, nitro groups, and sulfonic acid groups.

Major Products Formed

Oxidation: 1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carboxylic acid.

Reduction: 1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-methanol.

Substitution: Various substituted pyrrole derivatives depending on the electrophile used.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity

Research indicates that derivatives of 1-methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde exhibit promising anticancer properties. A study by demonstrated that certain pyrrole derivatives showed significant inhibitory effects on the growth of cancer cell lines such as HCT-116 and MDA-MB-231. The mechanism involves the induction of apoptosis and cell cycle arrest, which are critical for halting cancer progression.

Antibacterial Properties

The compound has also been evaluated for its antibacterial potential. A review highlighted the effectiveness of pyrrole derivatives against methicillin-resistant Staphylococcus aureus (MRSA) and other bacterial strains, noting that modifications to the pyrrole structure can enhance activity significantly. For instance, compounds with specific substituents demonstrated improved minimum inhibitory concentrations (MICs) compared to standard antibiotics like vancomycin .

Organic Synthesis

Building Block for Complex Molecules

1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde serves as a versatile building block in organic synthesis. It can be utilized in the synthesis of various heterocyclic compounds, including indazoles and other nitrogen-containing frameworks. The synthesis often employs palladium-catalyzed cross-coupling reactions, which allow for high yields and selectivity .

Functionalization Reactions

The aldehyde functional group in 1-methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde makes it an ideal candidate for further functionalization. Researchers have explored its reactivity in various chemical transformations, including nucleophilic additions and condensation reactions, leading to the formation of more complex structures that may possess enhanced biological activities .

Material Science

Polymeric Composites

In material science, derivatives of this compound have been integrated into polymeric matrices to create novel materials with enhanced properties. Studies have shown that incorporating pyrrole-based compounds into polymers can improve thermal stability and mechanical strength, making them suitable for applications in coatings and advanced materials .

Data Table: Summary of Applications

Application Area	Description	Key Findings
Medicinal Chemistry	Anticancer Activity	Significant growth inhibition in HCT-116 and MDA-MB-231 cell lines .
	Antibacterial Properties	Effective against MRSA with lower MIC than vancomycin .
Organic Synthesis	Building Block	Used in palladium-catalyzed reactions to synthesize heterocycles .
	Functionalization	Reacts readily due to aldehyde group for complex molecule synthesis .
Material Science	Polymeric Composites	Enhances thermal stability and mechanical properties of polymers .

Case Studies

Case Study 1: Anticancer Activity Evaluation

A study conducted on a series of pyrrole derivatives including 1-methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde revealed a correlation between structural modifications and anticancer efficacy. The derivatives were tested against various cancer cell lines, showing promising results with IC50 values indicating effective inhibition at low concentrations.

Case Study 2: Synthesis of Indazoles

In another research initiative, researchers synthesized a range of indazole derivatives using 1-methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde as a starting material. The methodology involved palladium-catalyzed cross-coupling reactions with arylboronic acids, yielding high purity products that were characterized using NMR and mass spectrometry .

Mechanism of Action

The mechanism of action of 1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Positional Isomers

1-Methyl-3-(pyridin-4-yl)-1H-pyrrole-2-carbaldehyde

• Molecular Formula : C₁₁H₁₀N₂O (identical to the target compound) .
• Key Difference : The pyridine ring is attached at position 4 (pyridin-4-yl) instead of position 3.
• Impact : The nitrogen atom in pyridin-4-yl is para to the pyrrole linkage, altering dipole moments and hydrogen-bonding capabilities compared to the target compound’s pyridin-3-yl group. This positional isomerism may affect solubility, crystallinity, and interactions with biological targets .

1-(Pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde

• Molecular Formula : C₁₁H₁₀N₂O (same as the target compound) .
• Key Difference : The pyridin-3-yl group is connected via a methylene (-CH₂-) bridge to the pyrrole nitrogen (position 1).
• This could lower thermal stability or alter binding affinities in biological systems compared to the target compound’s direct pyridine-pyrrole linkage .

1-Methyl-3-((triisopropylsilyl)ethynyl)-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C₁₇H₂₇NOSi.
• Key Difference : The pyridin-3-yl group is replaced with a bulky triisopropylsilyl ethynyl group.
• Impact : The bulky substituent enhances steric hindrance, likely reducing reactivity in condensation reactions. The aldehyde proton in this compound resonates at δ 9.85 (¹H NMR), similar to the target compound’s expected aldehyde signal, indicating comparable electronic environments around the aldehyde group .

Functional Group Variants

Methyl 1-Methyl-5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate

• Molecular Formula : C₁₁H₁₁N₃O₂ .
• Key Differences : Pyrazole core instead of pyrrole; carboxylate ester replaces the aldehyde.
• Impact : The pyrazole ring’s electronic properties differ from pyrrole due to the presence of two adjacent nitrogen atoms. The ester group may confer greater hydrolytic stability compared to the aldehyde, limiting utility in dynamic covalent chemistry .

Schiff Bases Derived from Pyrrole-2-carbaldehyde

• Example : N-phenyl-1-(1H-pyrrol-2-yl)methanimine .
• Key Difference : The aldehyde group is condensed with aniline to form a Schiff base.
• Impact : The target compound’s aldehyde group could undergo similar reactions, but the presence of the methyl and pyridin-3-yl substituents might modulate reaction rates or equilibrium positions in Schiff base formation .

Data Tables

Table 1: Structural and Functional Comparison of Selected Compounds

Compound Name	Molecular Formula	Core Heterocycle	Key Substituents	Notable Properties/Activities
Target Compound	C₁₁H₁₀N₂O	Pyrrole	1-Me, 3-pyridin-3-yl, 2-CHO	Aldehyde reactivity, Schiff base potential
1-Methyl-3-(pyridin-4-yl)-1H-pyrrole-2-carbaldehyde	C₁₁H₁₀N₂O	Pyrrole	1-Me, 3-pyridin-4-yl, 2-CHO	Positional isomer; altered dipole
1-(Pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde	C₁₁H₁₀N₂O	Pyrrole	1-(pyridin-3-yl-CH₂), 2-CHO	Flexible linker; steric effects
Methyl 1-methyl-5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate	C₁₁H₁₁N₃O₂	Pyrazole	1-Me, 5-pyridin-3-yl, 3-COOMe	Ester stability; pyrazole electronics

Table 2: NMR Data Comparison (Aldehyde Protons)

Compound Name	¹H NMR (Aldehyde δ, ppm)	Notes
1-Methyl-3-((triisopropylsilyl)ethynyl)-1H-pyrrole-2-carbaldehyde	9.85 (s)	Bulky substituent; CDCl₃ solvent
Target Compound (Predicted)	~9.8–10.0 (s)	Similar electronic environment

Biological Activity

1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde is a compound of interest due to its potential biological activities, particularly in the field of medicinal chemistry. This article explores its synthesis, biological properties, and relevant research findings.

Synthesis

The synthesis of 1-Methyl-3-(pyridin-3-yl)-1H-pyrrole-2-carbaldehyde typically involves a multi-step process that includes the formation of pyrrole derivatives. Recent methodologies have emphasized environmentally friendly procedures, utilizing mild conditions and less toxic reagents to enhance yield and purity.

Anticancer Activity

Research indicates that derivatives of pyrrole compounds exhibit significant anticancer properties. For instance, studies have shown that certain pyrrolo[2,3-b]pyridine derivatives demonstrate potent inhibitory effects against fibroblast growth factor receptors (FGFRs), which are implicated in various cancers. Specifically, compound 4h from a related study exhibited IC50 values of 7, 9, and 25 nM against FGFR1, FGFR2, and FGFR3 respectively, alongside inducing apoptosis in breast cancer cells .

Antimicrobial Properties

Pyrrole derivatives have also been evaluated for their antimicrobial activities. A study on various pyrrolidine alkaloids demonstrated notable antibacterial effects against strains such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL . The structural features of these compounds significantly influence their biological activity, with halogen substituents enhancing efficacy.

Case Study 1: Antitumor Activity

In a comparative analysis of pyrrole derivatives, one compound exhibited moderate cytotoxicity against ovarian cancer cells while showing limited toxicity towards non-cancerous cardiac cells. This suggests a selective action that could be beneficial for therapeutic applications .

Case Study 2: Antimicrobial Efficacy

A series of pyrrole-based compounds were tested for their antimicrobial properties. Results indicated that specific substitutions on the pyrrole ring significantly impacted activity levels against both Gram-positive and Gram-negative bacteria. For example, compounds with electron-withdrawing groups showed enhanced activity compared to their unsubstituted analogs .

Research Findings

Compound	Target	IC50 (nM)	Activity
4h	FGFR1	7	Potent inhibitor
4h	FGFR2	9	Potent inhibitor
4h	FGFR3	25	Potent inhibitor
Pyrrole A	S. aureus	0.0039	Strong antibacterial
Pyrrole B	E. coli	0.025	Strong antibacterial